3-(Dimethylamino)-2-methyl-1-phenylprop-2-en-1-one

• CAS No.: 57584-97-1
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 3-(dimethylamino)-2-methyl-1-phenylprop-2-en-1-one
• InChI: InChI=1S/C12H15NO/c1-10(9-13(2)3)12(14)11-7-5-4-6-8-11/h4-9H,1-3H3
• InChI Key: MJKGRSIGRDJWLU-UHFFFAOYSA-N
• Canonical SMILES: CC(=CN(C)C)C(=O)C1=CC=CC=C1

Description

3-(Dimethylamino)-2-methyl-1-phenylprop-2-en-1-one is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 57.0 g of propiophenone in 150 ml of N,N-dimethylformamide dimethyl acetal was stirred and heated at reflux for 24 hours. Then the solvent was removed in vacuo to give a yellow oil. The oil was subjected to Kugelrohr distillation to give 69.8 g of 3-dimethylamino-2-methylacrylophenone as a yellow oil, B.P. 100° C. (0.050 mm Hg).